Cas no 52750-20-6 (1H-Indene, 3-(1,1-dimethylethyl)-)

1H-Indene, 3-(1,1-dimethylethyl)- structure
52750-20-6 structure
Product Name:1H-Indene, 3-(1,1-dimethylethyl)-
CAS No:52750-20-6
MF:C13H16
MW:172.266143798828
CID:358940
PubChem ID:11137596
Update Time:2025-04-19

1H-Indene, 3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 3-(1,1-dimethylethyl)-
    • 3-tert-butyl-1H-indene
    • AKOS015905628
    • 3-tert-butyl-1H-inden
    • DTXSID20456525
    • 3-t-butylindene
    • 52750-20-6
    • Inchi: 1S/C13H16/c1-13(2,3)12-9-8-10-6-4-5-7-11(10)12/h4-7,9H,8H2,1-3H3
    • InChI Key: QKTNNHZEFGFOQG-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1=CCC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 172.12528
  • Monoisotopic Mass: 172.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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